Cas no 18050-51-6 ((11beta)-17-ethyl-17-hydroxy-11-methylestr-4-en-3-one)

(11beta)-17-ethyl-17-hydroxy-11-methylestr-4-en-3-one structure
18050-51-6 structure
Product Name:(11beta)-17-ethyl-17-hydroxy-11-methylestr-4-en-3-one
CAS No:18050-51-6
MF:C21H32O2
MW:316.477586746216
CID:1377354
PubChem ID:192949
Update Time:2025-04-20

(11beta)-17-ethyl-17-hydroxy-11-methylestr-4-en-3-one Chemical and Physical Properties

Names and Identifiers

    • (11beta)-17-ethyl-17-hydroxy-11-methylestr-4-en-3-one
    • (8R,9S,10R,11S,13S,14S,17S)-17-ethyl-17-hydroxy-11,13-dimethyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
    • 18050-51-6
    • SC 18310
    • 19-Norpregn-4-en-3-one, 17-hydroxy-11-methyl-, (11beta,17alpha)-
    • 11beta-Methyl-17alpha-ethyl-19-nortestosterone
    • SC-18310
    • Inchi: 1S/C21H32O2/c1-4-21(23)10-9-18-17-7-5-14-11-15(22)6-8-16(14)19(17)13(2)12-20(18,21)3/h11,13,16-19,23H,4-10,12H2,1-3H3/t13-,16-,17-,18-,19+,20-,21?/m0/s1
    • InChI Key: QXJKBOCPCNWNCD-ZWSJVUINSA-N
    • SMILES: OC1(CC)CC[C@H]2[C@@H]3CCC4=CC(CC[C@@H]4[C@H]3[C@@H](C)C[C@@]21C)=O

Computed Properties

  • Exact Mass: 316.240230259g/mol
  • Monoisotopic Mass: 316.240230259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 550
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 37.3Ų
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